2-Fluoro-2-(1-hydroxycyclopentyl)acetic acid
Description
Scientific Research Applications
Fluorographic Detection Methods
2-Fluoro-2-(1-hydroxycyclopentyl)acetic acid, through its fluorinated structure, may contribute to the development of sensitive and efficient fluorographic methods for detecting radioactivity in polyacrylamide gels. Such methods, utilizing acetic acid as a solvent, offer technical advantages like the elimination of the need to pre-fix proteins in gels and the compatibility with both agarose and acrylamide gels, providing a simple and effective alternative for fluorographic detection in biochemical research (Skinner & Griswold, 1983).
Hydroxyl Radical Prevention Studies
In the context of antioxidant research, 2-Fluoro-2-(1-hydroxycyclopentyl)acetic acid could be implicated in the study of hydroxyl radical prevention. Novel fluorometric methods using specific probes can evaluate the hydroxyl radical prevention capacity, crucial for understanding the antioxidative properties of compounds. This research is vital for developing strategies to mitigate oxidative stress-related cellular damage (Ou et al., 2002).
Surface Characterization of Polymers
The compound's unique structure might be relevant in the synthesis and characterization of water-soluble cationic fluoro copolymers. These copolymers, containing perfluoroalkyl, quaternized amino, and hydroxyl groups, offer insights into surface characteristics crucial for various applications, including coatings and biocompatible materials. Understanding the surface properties of these copolymers can lead to advancements in materials science and engineering (Lee et al., 2002).
Enzymatic Assays for Environmental Monitoring
The enzymatic reactions involving compounds like 2-Fluoro-2-(1-hydroxycyclopentyl)acetic acid can be adapted for environmental monitoring, such as measuring hydrogen peroxide in air. Automated fluorometric methods utilizing specific enzymatic reactions offer precision and sensitivity for detecting environmental pollutants, contributing to better air quality monitoring and environmental protection efforts (Lazrus et al., 1986).
properties
IUPAC Name |
2-fluoro-2-(1-hydroxycyclopentyl)acetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11FO3/c8-5(6(9)10)7(11)3-1-2-4-7/h5,11H,1-4H2,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HSLWZMBAUQYKNT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C(C(=O)O)F)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11FO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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